Cas no 921574-27-8 (N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-2-carboxamide)
N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarboxamide, N-[2-[3-(4-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
- AKOS024629970
- N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]pyridine-2-carboxamide
- F2236-0203
- N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)picolinamide
- N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}pyridine-2-carboxamide
- 921574-27-8
- N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-2-carboxamide
-
- Inchi: 1S/C19H18N4O3/c1-26-15-7-5-14(6-8-15)16-9-10-18(24)23(22-16)13-12-21-19(25)17-4-2-3-11-20-17/h2-11H,12-13H2,1H3,(H,21,25)
- InChI Key: APDNMOKMMSHOFO-UHFFFAOYSA-N
- SMILES: C1(C(NCCN2N=C(C3=CC=C(OC)C=C3)C=CC2=O)=O)=NC=CC=C1
Computed Properties
- Exact Mass: 350.13789045g/mol
- Monoisotopic Mass: 350.13789045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 83.9Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- pka: 13.12±0.46(Predicted)
N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2236-0203-1mg |
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}pyridine-2-carboxamide |
921574-27-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 |
N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-2-carboxamide Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-2-carboxamide
N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-2-carboxamide: A Novel Compound with Potential Therapeutic Applications
N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-2-carboxamide, with the chemical identifier CAS No. 921574-27-8, represents a class of pyridine-2-carboxamide derivatives that have garnered significant attention in recent years due to their unique structural features and promising biological activities. This compound combines a pyridine-2-carboxamide scaffold with a 1,6-dihydropyridazin-1-one ring system, which is further functionalized with a 4-methoxyphenyl group. The molecular architecture of this compound is designed to modulate multiple signaling pathways, making it a potential candidate for the treatment of various diseases. Recent studies have highlighted its potential in inflammatory diseases, neurodegenerative disorders, and oncology applications.
The pyridine-2-carboxamide core is a versatile pharmacophore that has been extensively explored for its ability to interact with a wide range of biological targets. The introduction of a 1,6-dihydropyridazin-1-one ring system into this scaffold introduces additional functional groups that can enhance the molecule's binding affinity and selectivity. The 4-methoxyphenyl substituent further contributes to the compound's biological activity by modulating its hydrophobicity and electrostatic interactions with target proteins. These structural features are critical for the compound's ability to exhibit multitarget-directed pharmacology, a property that is increasingly recognized as a key strategy for the development of effective therapeutic agents.
Recent research has demonstrated that N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-2-carboxamide exhibits potent anti-inflammatory activity by inhibiting key inflammatory mediators such as interleukin-6 (IL-6) and <
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